2-[4-(2-naphthylmethyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-(naphthalen-2-ylmethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C19H20N4/c1-2-5-18-14-16(6-7-17(18)4-1)15-22-10-12-23(13-11-22)19-20-8-3-9-21-19/h1-9,14H,10-13,15H2
• InChI Key: WGLZLHIISCSIPH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)C4=NC=CC=N4
• Molecular Formula: C19H20N4
• DSSTOX Substance ID: DTXSID80353748
• Molecular Weight: 304.4 g/mol
• CAS RN: 57987-78-7

Description

The interest in pyrimidine derivatives, including 2-[4-(2-naphthylmethyl)-1-piperazinyl]pyrimidine, spans across various scientific disciplines due to their diverse biological activities and potential applications in medicinal chemistry. These compounds are known for their binding affinities and activities against different biological targets.

Synthesis Analysis

The synthesis of pyrimidine derivatives involves the introduction of structural variety at specific positions of the scaffold, enabling the evaluation of their activities in various assays. For example, the synthesis of 4-N-piperazinyl-thieno[2,3-d]pyrimidines allows for structural modifications at positions 2, 4, and 6, offering insights into the structure-activity relationship ((Jang et al., 2010)).

Molecular Structure Analysis

Molecular structure analysis of pyrimidine derivatives reveals the importance of specific substituents and their positions on the pyrimidine ring. The structural features significantly influence the compound's biological activity and interaction with various biomolecules.

Chemical Reactions and Properties

Pyrimidine derivatives undergo various chemical reactions, including nucleophilic substitution, allowing for further functionalization. These reactions are crucial for synthesizing more complex molecules with enhanced biological activities. The compounds exhibit significant in vitro and in vivo activities against a range of targets, indicating their potential as therapeutic agents ((Matsumoto & Minami, 1975)).

Safety and Hazards

The safety data sheets for similar compounds indicate that they may cause skin and eye irritation, respiratory irritation, and are very toxic to aquatic life with long-lasting effects. It’s important to handle these compounds with care, using appropriate personal protective equipment, and to avoid release to the environment.

Future Directions

The future directions for research on “2-[4-(2-naphthylmethyl)-1-piperazinyl]pyrimidine” and similar compounds could include further exploration of their synthesis, chemical properties, and biological activities. There is also interest in finding CCR5 antagonists with a novel skeleton as potential treatments for HIV-1.

Synthesis routes and methods

Procedure details

To a mixture containing 5.0 g. of β-chloromethylnaphthalene, 3.0 g. of sodium carbonate and 30 ml. of dimethylformamide is added 4.6 g. of pyrimidinylpiperazine. The mixture is stirred and heated on a steam bath for approximately two hours. The mixture is then cooled, filtered and the filtrate is concentrated to a small volume in vacuo. The residue is washed with water and crystallized from ethanol to yield 1-(β-napthylmethyl)-4-(2-pyrimidinyl)-piperazine having a melting point of 109°-110° C.